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Compound of Interest

Compound Name: 1-(2-Bromophenyl)pyrrolidine

Cat. No.: B1590748 Get Quote

An In-Depth Technical Guide to 1-(2-Bromophenyl)pyrrolidine as a Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction
The pyrrolidine ring is a cornerstone of medicinal chemistry, appearing as a privileged scaffold

in numerous FDA-approved drugs and biologically active compounds.[1][2][3] Its unique three-

dimensional structure and favorable physicochemical properties make it an attractive

component in the design of novel therapeutics.[2] Within the vast library of pyrrolidine-

containing building blocks, 1-(2-Bromophenyl)pyrrolidine stands out as a versatile

intermediate, primed for a variety of synthetic transformations. The presence of a bromine atom

on the phenyl ring provides a reactive handle for numerous cross-coupling reactions, enabling

the facile construction of complex molecular architectures.[4] This technical guide serves as a

comprehensive resource for researchers, providing in-depth insights into the synthesis,

reactivity, and potential applications of 1-(2-bromophenyl)pyrrolidine in organic synthesis and

drug discovery.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a synthetic building block is

crucial for its effective utilization in the laboratory. The key properties of 1-(2-
Bromophenyl)pyrrolidine are summarized in the table below.
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Property Value Source

Molecular Formula C₁₀H₁₂BrN [5]

Molecular Weight 226.11 g/mol [5]

CAS Number 87698-81-5 [5]

Appearance Liquid [6]

Purity ≥97% [5]

Storage Store at 4°C [5]

SMILES
C1=CC=C(C(=C1)Br)N2CCCC

2
[5]

InChIKey
RSEPYQZONPBLLQ-

UHFFFAOYSA-N
[6]

Synthesis of 1-(2-Bromophenyl)pyrrolidine
The most common and efficient method for the synthesis of 1-arylpyrrolidines is through a

palladium-catalyzed Buchwald-Hartwig amination.[7][8] This reaction couples an aryl halide

with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base. While a

specific literature procedure for the synthesis of 1-(2-Bromophenyl)pyrrolidine is not readily

available, a reliable protocol can be adapted from the synthesis of its 3-bromo isomer.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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